Cas no 109350-13-2 (Decanoic acid, 2,3-bis(acetyloxy)propyl ester, (+-)-)

Decanoic acid, 2,3-bis(acetyloxy)propyl ester, (+-)- structure
109350-13-2 structure
Product Name:Decanoic acid, 2,3-bis(acetyloxy)propyl ester, (+-)-
CAS No:109350-13-2
MF:C17H30O6
MW:330.416506290436
CID:153329
Update Time:2024-01-25

Decanoic acid, 2,3-bis(acetyloxy)propyl ester, (+-)- Chemical and Physical Properties

Names and Identifiers

    • Decanoic acid, 2,3-bis(acetyloxy)propyl ester, (+-)-
    • 1,2-Diacetyl-3-decanoylglycerol
    • 2,3-diacetyloxypropyl decanoate
    • Dic2OCOC9
    • Decanoic acid, 2,3-bis(acetyloxy)propyl ester
    • Inchi: 1S/C17H30O6/c1-4-5-6-7-8-9-10-11-17(20)22-13-16(23-15(3)19)12-21-14(2)18/h16H,4-13H2,1-3H3
    • InChI Key: IFKLBBIPFXRVBR-UHFFFAOYSA-N
    • SMILES: C(OCC(OC(C)=O)COC(C)=O)(=O)CCCCCCCCC

Computed Properties

  • Exact Mass: 330.2043
  • Monoisotopic Mass: 330.204
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 16
  • Complexity: 353
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.3

Experimental Properties

  • Density: 1.032
  • Boiling Point: 372°C at 760 mmHg
  • Flash Point: 156.8°C
  • Refractive Index: 1.45
  • PSA: 78.9
Recommended suppliers
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd